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Compound of Interest

Compound Name: Ethyl isopropyl disulfide
CAS No.: 53966-36-2
Cat. No.: B1615870

Get Quote

As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the
safe and compliant disposal of ethyl isopropyl disulfide. The protocols herein are designed
for researchers, scientists, and drug development professionals, emphasizing not just the
"how" but the fundamental "why" behind each step. Our commitment is to furnish you with
knowledge that extends beyond the product, ensuring safety, compliance, and scientific
integrity in your laboratory.

Chemical Profile and Hazard Identification

Ethyl isopropyl disulfide (CAS No. 53966-36-2) is an organosulfur compound with a
characteristic stench.[1] While specific toxicological data for this exact compound is not
extensively documented, its properties and hazards can be reliably inferred from closely related
alkyl disulfides, such as diethyl disulfide and diisopropyl disulfide.[1][2] The primary hazards are
associated with its flammability and potential for irritation.[1][2][3]

Physical and Chemical Properties
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Property

Value

Source

Molecular Formula

CsH12S2

PubChem[4]

Boiling Point

161.96 °C (estimated)

The Good Scents Company[5]

Flash Point

45.70 °C/ 114.00 °F

(estimated)

The Good Scents Company[5]

Solubility in Water

139 mg/L @ 25 °C (estimated)

The Good Scents Company[5]

Appearance

Liquid

Sigma-Aldrich[2]

GHS Hazard Classification (Based on Analog Data)

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor.[2]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 2]
i o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[1][2]
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation.[1][2]

The flammability of ethyl isopropyl disulfide dictates that it must be kept away from all

ignition sources. Its irritating properties necessitate the use of appropriate personal protective

equipment (PPE) to prevent skin, eye, and respiratory contact.

Core Disposal Directive: Professional Waste

Management

The universally mandated and safest method for the disposal of ethyl isopropyl disulfide is

through a licensed and approved hazardous waste disposal service.[1][2][6] Laboratory-scale

chemical neutralization is not recommended due to the potential for hazardous reactions and

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-isopropyl-disulfide
http://www.thegoodscentscompany.com/data/rw1630921.html
http://www.thegoodscentscompany.com/data/rw1630921.html
http://www.thegoodscentscompany.com/data/rw1630921.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.fishersci.com/store/msds?partNumber=AC122700250&productDescription=ISOPROPYL+DISULFIDE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.fishersci.com/store/msds?partNumber=AC122700250&productDescription=ISOPROPYL+DISULFIDE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.fishersci.com/store/msds?partNumber=AC122700250&productDescription=ISOPROPYL+DISULFIDE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.benchchem.com/product/b1615870/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-ethyl-isopropyl-disulfide
https://www.benchchem.com/product/b1615870/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-ethyl-isopropyl-disulfide
https://www.fishersci.com/store/msds?partNumber=AC122700250&productDescription=ISOPROPYL+DISULFIDE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.tcichemicals.com/BE/en/sds/E0416_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

the production of other regulated waste products. All waste streams containing this chemical
must be collected, properly labeled, and segregated for professional disposal.

Disposal Workflow Overview

The following diagram outlines the essential workflow from waste generation to final disposal.
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Waste Generation
(e.g., used reagent, contaminated material)

Assess Waste Type
(Liquid, Solid, or Spill Debris?)

Liquid Solid Spill

C_iquid Waste Protocol (Solid Waste ProtocoD Spill Management ProtocoD

Package & Seal
in compatible container

i

Label Container
'HAZARDOUS WASTE'

i

Store in Satellite
Accumulation Area (SAA)

Schedule Pickup by
Certified Waste Vendor
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Ethyl Isopropyl Disulfide

Avoid Heat & Ignition Sources Primary Hazards Requires PPE Risk of Fire/Explosion Avoid Contact Incompatible Materials Avoid Contact

Strong Oxidizing Agents

Flammable Liquid | H226 Skin/Eye/Respiratory Irritant ~ H315, H319, H335 Strong Acids

(e.g., Peroxides, Nitric Acid)

Click to download full resolution via product page
Caption: Hazard and incompatibility map for ethyl isopropyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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